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Cat. No.: B12947508
Get Quote
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Executive Summary

Nonyl 8-bromooctanoate (CAS: 2089253-38-1) is a lipophilic ester widely utilized as an
electrophilic scaffold in the synthesis of ionizable amino lipids for RNA delivery systems (Lipid
Nanopatrticles/LNPs).[1] Its primary utility lies in the displacement of the terminal bromide by
amine headgroups to generate cationic lipids capable of endosomal escape.

Due to its high lipophilicity (Calculated LogP ~6.9), this compound presents specific solubility
challenges in aqueous environments but exhibits excellent compatibility with organic solvents
used in microfluidic formulation and organic synthesis. This guide provides the data and
protocols necessary to integrate this reagent into drug development workflows.

Physicochemical Identity & Properties[2][3][4]

Before attempting solubilization, verify the material identity against the following specifications.
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Property

Value | Description

Source/Method

Chemical Name

Nonyl 8-bromooctanoate

IUPAC

CAS Number

2089253-38-1

Chemical Abstracts

Molecular Formula C17H33BrO2 Stoichiometry
Molecular Weight 349.35 g/mol Calculated
Physical State Colorless to pale yellow oil Observation
LogP (Predicted) 6.9+£0.5 XLogP3 [1]

Boiling Point

>300°C (Predicted)

High-MW Ester

pKa

N/A (Neutral Ester)

Structural Analysis

Solubility Profile

The following data categorizes solvent compatibility based on "Biorelevant” (formulation) and

"Synthetic" (reaction) contexts.

Solvent Compatibility Table
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Specific Solubility Saturation Application
Solvent Class . o
Solvent Rating Limit (Est.)* Context
) Synthesis
_ Dichloromethane o _
Chlorinated Miscible >100 mg/mL (Amine
(DCM) .
alkylation)
_ o Lipid film
Chlorinated Chloroform Miscible >100 mg/mL )
preparation
] Stock solutions /
Polar Aprotic DMSO Soluble ~20-50 mg/mL )
Screening
High-temp
Polar Aprotic DMF Soluble ~20-50 mg/mL substitution
reactions
Ethanol LNP Formulation
Alcohol Soluble >50 mg/mL )
(Absolute) (Organic phase)
General
Ether THF Soluble >50 mg/mL .
synthesis
Incompatible
Water / PBS (pH ]
Aqueous Insoluble <1 pg/mL (Requires
7.[2][3]4)
surfactant)

*Note: Quantitative limits are estimated based on structural analogs (e.g., fatty acid esters).

Exact saturation points should be determined via the protocol in Section 5.

Critical Solubility Insights

» Hydrophobic Nature: With a C8 acid chain and C9 alcohol chain, the molecule is dominated

by aliphatic dispersion forces. It will not dissolve in aqueous buffers without a surfactant or

co-solvent.

e LNP Formulation: In microfluidic mixing (e.g., NanoAssemblr), Nonyl 8-bromooctanoate is

typically dissolved in Ethanol at concentrations ranging from 5 mM to 50 mM before mixing

with the aqueous phase.

© 2026 BenchChem. All rights reserved.

3/8

Tech Support


https://www.chemicalbook.com/synthesis/8-bromooctanoic-acid.htm
https://pubchem.ncbi.nlm.nih.gov/compound/nonyl-8-bromooctanoate
https://www.benchchem.com/product/b12947508/docs?utm_src=pdf-body#technical-guide-solubility-profiling-handling-of-nonyl-8-bromooctanoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12947508?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Reaction Solvent: For nucleophilic substitution reactions (displacing the Bromide), DCM or
DMF are preferred to maintain high reactant concentration and solubility of the amine
nucleophile [2].

Mechanistic Workflow: From Reagent to Product[4]

[7]

The following diagram illustrates the decision logic for solvent selection based on the intended
downstream application (Synthesis vs. Formulation).

Amine

. P Synthesis Solvent: DCM or DMF + Nucleophilic Substitution
w (Lipid Construction) (High Solubility) (Target: Amino Lipid)

Encapsulation
LNP Formulation Solvent: Ethanol + Aqueous Buffer » Microfluidic Mixing
(Drug Delivery) (Miscible w/ Water) (Target: Nanoparticle)

Nonyl 8-bromooctanoate

O e) Intended Application?

Click to download full resolution via product page

Caption: Logical workflow for solvent selection. DCM/DMF maximizes reaction kinetics; Ethanol
enables miscibility during aqueous microfluidic mixing.

Experimental Protocols

As specific saturation data is often batch-dependent, use these self-validating protocols to
determine exact solubility limits in your lab.

Protocol A: Thermodynamic Solubility Determination
(Shake-Flask)

Purpose: To define the exact saturation limit in a specific solvent (e.g., Ethanol for LNP
formulation).

e Preparation: Weigh approximately 100 mg of Nonyl 8-bromooctanoate into a 4 mL glass
vial.

e Solvent Addition: Add 1.0 mL of the target solvent (e.g., Ethanol).
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e Equilibration:
o Seal tightly and agitate (vortex or shaker) at 25°C for 24 hours.

o Self-Validation Check: If the oil droplet disappears completely, the solubility is >100
mg/mL. Add more solute until a persistent oil phase remains.

o Separation: Centrifuge at 10,000 x g for 10 minutes to separate the undissolved oil phase
from the saturated supernatant.

e Quantification:
o Remove the supernatant carefully.
o Dilute 10pL of supernatant into 990uL of Acetonitrile.

o Analyze via HPLC-UV (210 nm) or CAD (Charged Aerosol Detector) against a standard
curve.

Protocol B: Visual Solubility Screen (Rapid)

Purpose: Quick "Go/No-Go" check for synthesis.

Place 10 mg of reagent in a clear glass vial.

Add solvent in 100 pL increments.

Vortex for 30 seconds after each addition.

Endpoint: Clear solution with no refraction lines (schlieren patterns) or bottom droplets.

o Calculation: Solubility (mg/mL) = 10 mg / Volume added (mL).[4]

Stability & Handling Risks
Hydrolysis (Ester Cleavage)

o Risk: The ester bond is susceptible to hydrolysis in the presence of water and acids/bases,
yielding 8-bromooctanoic acid and nonanol.
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o Mitigation: Store stock solutions in anhydrous organic solvents (DMSO, Ethanol) over
molecular sieves if kept for >24 hours. Avoid aqueous storage.

Photosensitivity (Alkyl Bromide)

o Risk: Alkyl bromides can degrade under UV light, releasing free bromide ions and forming
radical species.

o Mitigation: Store neat oil and solutions in amber glass vials.

Safety (SDS Summary)

o Hazards: Skin irritant (Category 2), Eye irritant (Category 2A).

e PPE: Nitrile gloves are required. DCM permeates latex; use PVA or laminate gloves for
prolonged DCM handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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